![molecular formula C12H15N3O B1428869 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile CAS No. 676560-38-6](/img/structure/B1428869.png)
6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile
Overview
Description
“6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile” is a chemical compound with the molecular formula C12H15N3O . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of “6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile” consists of a pyridine ring attached to a cyclohexyl ring via an oxygen atom . The pyridine ring carries a carbonitrile group at the 3-position and the cyclohexyl ring carries an amino group at the 4-position .
Physical And Chemical Properties Analysis
The molecular weight of “6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile” is 217.27 g/mol . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the literature.
Scientific Research Applications
Structural Analysis and Synthesis Techniques
- The structural characteristics of related pyridine derivatives have been elucidated through X-ray diffraction analysis, highlighting their molecular symmetry and conformation within the crystalline state. These studies serve as a foundation for understanding the chemical and physical properties of pyridine derivatives, which are crucial for their application in various fields, including pharmaceuticals and materials science (Jansone et al., 2007).
- Innovative protocols for the synthesis of pyridine-based compounds demonstrate the versatility of these derivatives in creating complex molecules. Such methodologies facilitate the exploration of their applications in developing new materials and chemical entities with potential utility across diverse scientific domains (Patil & Mahulikar, 2013).
Optical and Electronic Properties
- Detailed studies on the optical properties of pyridine derivatives reveal their potential in optoelectronic applications. The electronic absorption and fluorescence spectra of these compounds suggest their utility in the development of novel photonic materials, indicating their significance in the field of material science and engineering (Roushdy et al., 2019).
Chemical Reactivity and Applications
- The chemical reactivity of pyridine carbonitriles under nucleophilic conditions has been explored, leading to the synthesis of new heterocyclic systems. These findings open avenues for the development of novel chemical entities with potential applications in pharmaceuticals and agrochemicals (Ibrahim & El-Gohary, 2016).
- The tricomponent synthesis of pyrano[2,3-b]pyridine derivatives highlights a novel approach to creating multifunctional molecules. This method emphasizes the potential of pyridine derivatives in synthesizing complex molecules with varied biological and chemical properties, suggesting their wide-ranging applicability in drug development and materials science (Paponov et al., 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-(4-aminocyclohexyl)oxypyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c13-7-9-1-6-12(15-8-9)16-11-4-2-10(14)3-5-11/h1,6,8,10-11H,2-5,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPULTNFCCDTPKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)OC2=NC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80734472 | |
Record name | 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80734472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile | |
CAS RN |
676560-38-6 | |
Record name | 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80734472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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